Cas no 514188-79-5 (2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene, 5,5'''''-didecyl-)
514188-79-5 structure
Product Name:2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene, 5,5'''''-didecyl-
CAS No:514188-79-5
MF:C44H54S6
MW:775.289564609528
CID:362338
PubChem ID:57958005
Update Time:2025-04-19
2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene, 5,5'''''-didecyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene, 5,5'''''-didecyl-
- 2-decyl-5-[5-[5-[5-[5-(5-decylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]thiophen-2-yl]thiophen-2-yl]thiophene
- 1~5~,6~5~-Didecyl-1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~:5~5~,6~2~-sexithiophene
- DTXSID90728509
- 514188-79-5
- SCHEMBL13619686
-
- Inchi: 1S/C44H54S6/c1-3-5-7-9-11-13-15-17-19-33-21-23-35(45-33)37-25-27-39(47-37)41-29-31-43(49-41)44-32-30-42(50-44)40-28-26-38(48-40)36-24-22-34(46-36)20-18-16-14-12-10-8-6-4-2/h21-32H,3-20H2,1-2H3
- InChI Key: RVYSDOMUAQDKAB-UHFFFAOYSA-N
- SMILES: S1C(C2=CC=C(C3=CC=C(C4=CC=C(C5=CC=C(C6=CC=C(CCCCCCCCCC)S6)S5)S4)S3)S2)=CC=C1CCCCCCCCCC
Computed Properties
- Exact Mass: 774.25542
- Monoisotopic Mass: 774.25497876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 50
- Rotatable Bond Count: 23
- Complexity: 843
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 18.5
- Topological Polar Surface Area: 169Ų
Experimental Properties
- PSA: 0
2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene, 5,5'''''-didecyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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